Cas no 80287-53-2 (5-amino-2-methylpyridine)

• Product name: 5-amino-2-methylpyridine
• CAS No: 80287-53-2
• MF: C₆H₈N₂
• MW: 108.14112
• CID: 858136
• PubChem ID: 243313

5-amino-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-methylpyridine
• 6-Methylpyridin-3-aMine
• 6-methylpyridine-3-amine
• SCHEMBL194297
• A6033
• 80287-53-2
• 3-Pyridinamine, 6-methyl
• NSC 52872
• AC-1596
• 5-amino-2-methyl pyridine
• 5-Amino-2-methylpyridine;3-Amino-6-methylpyridine;3-Amino-6-picoline
• HY-66048
• 6-methyl-3-aminopyridine
• PB32227
• 6-methyl-3-pyridinamine
• 3-amino-6-methylpyridin
• W-202403
• EN300-42380
• SY002753
• AM20051093
• AKOS005203296
• Z425834586
• MFCD00833389
• 5-AMINOPICOLINE
• AB1090
• BCP05413
• 5-Amino-2-picoline
• 3-Amino-6-methylpyridine
• 3-amino-6-methyl-pyridine
• FT-0601123
• DTXSID00287854
• NSC-52872
• UENBBJXGCWILBM-UHFFFAOYSA-N
• 6-methyl-pyridin-3-ylamine
• 3-Amino-6-picoline
• PS-9287
• 5-amino-2-methylpyridin
• 6-Methyl-3-pyridinylamine
• 5-Amino-2-methylpyridine (5-Amino-2-picoline)
• NSC52872
• 5-Amino-2-methyl-pyridine
• BCP29823
• 6-methylpyridin-3-ylamine
• 3430-14-6
• A824337
• CS-W009257
• 5-Amino-2-methylpyridine, 97%

• Inchi： InChI=1S/C6H8N2/c1-5-2-3-6(7)4-8-5/h2-4H,7H2,1H3
• InChI Key： UENBBJXGCWILBM-UHFFFAOYSA-N
• SMILES： CC1=NC=C(C=C1)N

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 108.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 1.55340

Additional information on 5-amino-2-methylpyridine

Comprehensive Overview of 5-Amino-2-methylpyridine (CAS No. 80287-53-2): Properties, Applications, and Industry Insights

5-Amino-2-methylpyridine (CAS No. 80287-53-2) is a versatile organic compound belonging to the pyridine derivative family. This heterocyclic amine, characterized by its amino group at the 5-position and a methyl group at the 2-position, serves as a critical building block in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. With a molecular formula of C₆H₈N₂ and a molar mass of 108.14 g/mol, this compound exhibits unique reactivity patterns that make it valuable for N-heterocycle functionalization and cross-coupling reactions.

The growing interest in 5-amino-2-methylpyridine synthesis reflects broader trends in medicinal chemistry, where researchers frequently search for "pyridine derivatives in drug discovery" or "heterocyclic amine applications." Recent publications highlight its role as a precursor for kinase inhibitors and antiviral agents, aligning with current investigations into "small molecule therapeutics for viral infections." The compound's balanced lipophilicity (LogP ≈ 1.2) and hydrogen bonding capacity contribute to its popularity in structure-activity relationship (SAR) studies.

From a commercial perspective, 80287-53-2 has gained attention in the fine chemicals market, with procurement inquiries often including terms like "high purity 5-amino-2-methylpyridine suppliers" or "scalable pyridine derivative synthesis." Analytical data reveals typical purity grades ranging from 97% to 99.5%, with HPLC chromatograms showing characteristic retention times between 3.7-4.2 minutes under reverse-phase conditions (C18 column, acetonitrile/water mobile phase). The compound's stability profile allows for storage at 2-8°C under inert atmosphere, addressing common user concerns about "amine compound degradation prevention."

Industrial applications leverage 5-amino-2-methylpyridine primarily as an intermediate in the production of advanced materials. Patent literature describes its incorporation into:
- Photoactive compounds for OLED technologies
- Ligand systems for catalytic processes
- Coordination complexes with transition metals
This diversity explains frequent technical queries regarding "pyridine-metal complex formation" and "nitrogen donor ligands in catalysis."

Environmental and handling considerations for CAS 80287-53-2 follow standard organic compound protocols, with particular attention to its moderate water solubility (≈15 g/L at 20°C) and pH-dependent behavior. Safety data sheets emphasize proper ventilation during large-scale operations, reflecting workplace searches for "handling amino-pyridine compounds safely." The compound's ecological impact profile shows low bioaccumulation potential (BCF < 100), making it compliant with modern "green chemistry principles" in pharmaceutical development.

Recent methodological advancements have improved 5-amino-2-methylpyridine production, particularly through:
- Microwave-assisted amination techniques reducing reaction times
- Flow chemistry approaches enhancing yield and purity
- Enzymatic pathways for sustainable synthesis
These innovations respond to industry demands for "energy-efficient heterocycle synthesis" and "continuous processing in fine chemicals."

The global market for pyridine derivatives like 80287-53-2 continues expanding, driven by pharmaceutical R&D investments and specialty material needs. Market analyses correlate with search trends for "pyridine compound growth forecast" and "emerging applications of amino-pyridines." Quality control standards have concurrently evolved, with advanced characterization techniques including:
- LC-MS for impurity profiling
- Multinuclear NMR (¹H, ¹³C, ¹⁵N) for structural verification
- X-ray crystallography for solid-state analysis

Academic and industrial researchers studying 5-amino-2-methylpyridine frequently investigate its:
- Tautomeric equilibrium in different solvents
- Electrophilic substitution patterns
- Metal coordination geometries
These fundamental studies support applied research in "directed ortho-metalation using pyridine directing groups" and "design of multifunctional ligands."

Future developments surrounding CAS No. 80287-53-2 will likely focus on:
- Bioconjugation strategies for targeted drug delivery
- Polymer-supported reagents for cleaner synthesis
- Computational modeling of reaction pathways
These directions align with increasing searches for "next-generation pyridine chemistry" and "AI-assisted organic synthesis planning," positioning 5-amino-2-methylpyridine as a compound of enduring scientific and commercial relevance.